molecular formula C13H17NO2 B3969931 N-allyl-2-(4-ethylphenoxy)acetamide

N-allyl-2-(4-ethylphenoxy)acetamide

Cat. No. B3969931
M. Wt: 219.28 g/mol
InChI Key: BQUVSFRYOGWIPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-allyl-2-(4-ethylphenoxy)acetamide, also known as AEAA, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. AEAA is a member of the phenoxyacetamide family, which has been shown to have anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of N-allyl-2-(4-ethylphenoxy)acetamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to modulate the expression of various genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, anti-oxidative, and analgesic effects in various animal models. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-allyl-2-(4-ethylphenoxy)acetamide has several advantages for lab experiments, including its ease of synthesis and its potential therapeutic applications in various fields. However, this compound also has limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-allyl-2-(4-ethylphenoxy)acetamide, including the optimization of its synthesis method to increase the yield and purity of the final product. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields. Finally, the development of this compound derivatives with improved solubility and reduced toxicity may be a promising direction for future research.

Scientific Research Applications

N-allyl-2-(4-ethylphenoxy)acetamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and pain management. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, this compound has been shown to have anti-inflammatory and anti-oxidative effects, which may be beneficial in the treatment of neurodegenerative diseases. In pain management, this compound has been shown to have analgesic effects in animal models of acute and chronic pain.

properties

IUPAC Name

2-(4-ethylphenoxy)-N-prop-2-enylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO2/c1-3-9-14-13(15)10-16-12-7-5-11(4-2)6-8-12/h3,5-8H,1,4,9-10H2,2H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQUVSFRYOGWIPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)OCC(=O)NCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

219.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-allyl-2-(4-ethylphenoxy)acetamide
Reactant of Route 2
Reactant of Route 2
N-allyl-2-(4-ethylphenoxy)acetamide
Reactant of Route 3
Reactant of Route 3
N-allyl-2-(4-ethylphenoxy)acetamide
Reactant of Route 4
Reactant of Route 4
N-allyl-2-(4-ethylphenoxy)acetamide
Reactant of Route 5
Reactant of Route 5
N-allyl-2-(4-ethylphenoxy)acetamide
Reactant of Route 6
Reactant of Route 6
N-allyl-2-(4-ethylphenoxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.